Calcium chloride Ca 45
Overview
Description
Calcium chloride Ca 45 is a chemical compound that is commonly used in various scientific research applications. It is a white crystalline substance that is highly soluble in water and has a wide range of biochemical and physiological effects. Calcium chloride Ca 45 is commonly used in the laboratory for a variety of purposes, including cell culture, protein purification, and DNA extraction. In
Scientific Research Applications
Calcium chloride Ca 45 is commonly used in scientific research applications, including cell culture, protein purification, and DNA extraction. It is also used in the production of various chemicals and pharmaceuticals. Calcium chloride Ca 45 is often used as a coagulant in the production of tofu and other soy products.
Mechanism Of Action
Calcium chloride Ca 45 works by increasing the concentration of calcium ions in cells and tissues. This can have a variety of effects, including the activation of enzymes, the regulation of ion channels, and the stimulation of muscle contraction. Calcium chloride Ca 45 can also be used to induce cell death in certain types of cancer cells.
Biochemical And Physiological Effects
Calcium chloride Ca 45 has a wide range of biochemical and physiological effects. It is involved in the regulation of muscle contraction, nerve function, and blood clotting. Calcium chloride Ca 45 is also important for bone health and the maintenance of healthy teeth.
Advantages And Limitations For Lab Experiments
Calcium chloride Ca 45 is a versatile chemical that is commonly used in the laboratory. It is highly soluble in water, making it easy to use in a variety of applications. However, Calcium chloride Ca 45 can be corrosive and can cause skin and eye irritation. It is important to handle Calcium chloride Ca 45 with care and to use appropriate safety equipment when working with this chemical.
Future Directions
There are many potential future directions for research involving Calcium chloride Ca 45. One area of interest is the development of new methods for the synthesis and purification of Calcium chloride Ca 45. Another area of interest is the investigation of the role of Calcium chloride Ca 45 in various physiological processes, including muscle contraction and nerve function. Additionally, there is potential for the development of new pharmaceuticals and biotechnology products based on Calcium chloride Ca 45. Further research in these areas could lead to new discoveries and applications for this important chemical compound.
Conclusion:
Calcium chloride Ca 45 is a versatile and important chemical compound that is commonly used in scientific research applications. It has a wide range of biochemical and physiological effects and is involved in many important physiological processes. While there are some limitations and safety concerns associated with Calcium chloride Ca 45, it remains an important tool for researchers in a variety of fields. Future research in this area has the potential to lead to new discoveries and applications for this important chemical compound.
properties
CAS RN |
14336-71-1 |
---|---|
Product Name |
Calcium chloride Ca 45 |
Molecular Formula |
CaCl2 |
Molecular Weight |
115.86 g/mol |
IUPAC Name |
calcium-45(2+);dichloride |
InChI |
InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2/i1+5;; |
InChI Key |
UXVMQQNJUSDDNG-HDMMMHCHSA-L |
Isomeric SMILES |
[Cl-].[Cl-].[45Ca+2] |
SMILES |
[Cl-].[Cl-].[Ca+2] |
Canonical SMILES |
[Cl-].[Cl-].[Ca+2] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.